6-(1,3-Benzoxazol-2(3H)-ylidene)-2,4,5-trifluoro-3-(1H-pyrazol-1-yl)cyclohexa-2,4-dien-1-one

• CAS No.: 918621-51-9
• Molecular Formula: C16H8F3N3O2
• Molecular Weight: 331.25 g/mol
• IUPAC Name: 2-(1,3-benzoxazol-2-yl)-3,4,6-trifluoro-5-pyrazol-1-ylphenol
• InChI: InChI=1S/C16H8F3N3O2/c17-11-10(16-21-8-4-1-2-5-9(8)24-16)15(23)13(19)14(12(11)18)22-7-3-6-20-22/h1-7,23H
• InChI Key: RANAINYCMJVUCY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)C3=C(C(=C(C(=C3F)F)N4C=CC=N4)F)O

Description

This compound features a cyclohexa-2,4-dien-1-one core substituted with a 1,3-benzoxazol-2(3H)-ylidene group at position 6, three fluorine atoms at positions 2, 4, and 5, and a 1H-pyrazol-1-yl group at position 2. The pyrazole group introduces nitrogen-rich heterocyclic character, which may influence solubility and biological activity.

Biological Activity

The compound 6-(1,3-Benzoxazol-2(3H)-ylidene)-2,4,5-trifluoro-3-(1H-pyrazol-1-yl)cyclohexa-2,4-dien-1-one is a complex organic molecule that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including its mechanisms of action, efficacy in various biological assays, and relevant case studies.

Chemical Structure and Properties

The compound belongs to a class of benzoxazole derivatives that are known for their diverse biological activities. The structural formula can be represented as follows:

$$C_{16}H_{10}F_3N_3O$$

Key Functional Groups

• Benzoxazole moiety : Known for its antimicrobial and anticancer properties.
• Trifluoromethyl group : Enhances lipophilicity and may improve biological activity.
• Pyrazole ring : Associated with anti-inflammatory and analgesic effects.

Antimicrobial Activity

Research has demonstrated that benzoxazole derivatives exhibit significant antimicrobial properties. In particular, studies involving the compound have shown effectiveness against various bacterial strains:

• Pseudomonas aeruginosa : Inhibits biofilm formation and swarming motility, suggesting potential as an anti-pathogenic agent .
• Escherichia coli : Demonstrated minimal inhibitory concentrations (MIC) indicating antibacterial activity .

Table 1: Antimicrobial Efficacy of 6-(1,3-Benzoxazol-2(3H)-ylidene)-2,4,5-trifluoro-3-(1H-pyrazol-1-yl)cyclohexa-2,4-dien-1-one

Bacterial Strain	MIC (µg/mL)
Pseudomonas aeruginosa	32
Escherichia coli	16

Anticancer Activity

The compound has also been evaluated for its anticancer properties. Studies indicate that it exhibits cytotoxic effects against several cancer cell lines:

• Breast Cancer : Effective against MCF-7 and MDA-MB-231 cells.
• Lung Cancer : Inhibitory effects on A549 cell lines.

Table 2: Cytotoxicity Profile of the Compound

Cancer Cell Line	IC50 (µM)
MCF-7	12
MDA-MB-231	15
A549	10

The biological activity of the compound can be attributed to several mechanisms:

• Inhibition of Quorum Sensing : The compound disrupts bacterial communication systems, reducing virulence factors .
• Induction of Apoptosis : In cancer cells, it triggers programmed cell death pathways, leading to reduced cell viability .
• Cell Cycle Arrest : The compound interferes with cell cycle progression in cancer cells, particularly at the G2/M phase.

Study 1: Antimicrobial Efficacy

A study assessed the antimicrobial potential of various benzoxazole derivatives, including the target compound. Results indicated significant inhibition of biofilm formation in Pseudomonas aeruginosa, which is critical for developing new treatments against antibiotic-resistant strains .

Study 2: Anticancer Properties

Another investigation focused on the cytotoxic effects of the compound on multiple cancer cell lines. The findings revealed that it effectively inhibited growth and induced apoptosis in breast cancer cell lines, suggesting its potential as a therapeutic agent in oncology .

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Core Structure	Substituents	Key Properties/Applications	References
4-(3-Benzylbenzo[d]thiazol-2(3H)-ylidene)-cyclohexa-2,5-dien-1-one	Cyclohexa-2,5-dien-1-one	Benzothiazole (position 4), benzyl group	Catalyst-free synthesis; potential for optoelectronic applications
3-Hydroxy-2,4-bis[(3-methyl-1,3-benzoxazol-2(3H)-ylidene)methyl]cyclobut-2-en-1-one (SQ6)	Cyclobut-2-en-1-one	Two benzoxazole groups, hydroxyl group	Fluorescence probe for protein binding (BSA); high binding constants
6-(((5-Chloro-2-hydroxyphenyl)amino)methylene)cyclohexa-2,4-dien-1-one	Cyclohexa-2,4-dien-1-one	Chlorophenol-derived Schiff base (position 6)	Antimicrobial activity; synthesized via Schiff base condensation
6-[3-(Diethylamino)-4-phenyl-1H-1,2,4-triazol-5-ylidene]cyclohexa-2,4-dien-1-one	Cyclohexa-2,4-dien-1-one	Triazole with diethylamino and phenyl groups	Safety data available; industrial/chemical applications
6-Amino-1,3-benzoxazol-2(3H)-one	Benzoxazole	Amino group at position 6	High purity (95%); used as a reagent in pesticide testing

Electronic and Physicochemical Properties

• Fluorine Effects: The trifluoro substituents in the target compound enhance electron-withdrawing properties compared to non-fluorinated analogs like SQ6 or the benzothiazole derivative.
• Heterocyclic Influence : The pyrazole group introduces additional nitrogen atoms, which could improve hydrogen-bonding capacity relative to triazole () or benzothiazole () analogs.

Key Research Findings and Gaps

• Synthetic Challenges : The trifluoro and pyrazolyl groups may complicate synthesis compared to simpler analogs, necessitating optimized fluorination and coupling strategies.
• Unexplored Applications : While squarylium dyes () are well-studied for optoelectronics, the target compound’s unique substituents warrant investigation in materials science or medicinal chemistry.